Ethyl 3-(6-methylpyridin-3-yl)-3-oxopropanoate

• IUPAC Name: ethyl 3-(6-methylpyridin-3-yl)-3-oxopropanoate
• InChI: InChI=1S/C11H13NO3/c1-3-15-11(14)6-10(13)9-5-4-8(2)12-7-9/h4-5,7H,3,6H2,1-2H3
• InChI Key: CSTIAWJADKPHBF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)C1=CN=C(C=C1)C
• Molecular Formula: C11H13NO3
• DSSTOX Substance ID: DTXSID00176072
• Molecular Weight: 207.23 g/mol
• CAS RN: 21683-58-9

Description

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Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

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Scientific Research Applications

• 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications

  • Application: Pyrazolo[3,4-b]pyridines are a group of heterocyclic compounds that have been described in more than 5500 references, including 2400 patents. They have attracted the interest of medicinal chemists due to their close similarity with the purine bases adenine and guanine.
  • Method: The review covers the analysis of the diversity of the substituents present at positions N1, C3, C4, C5, and C6, the synthetic methods used for their synthesis, starting from both a preformed pyrazole or pyridine.
  • Results: More than 300,000 1H-pyrazolo[3,4-b]pyridines have been described.

• Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction

  • Application: The study describes the synthesis of a series of novel pyridine derivatives via a Suzuki cross-coupling reaction.
  • Method: The Suzuki cross-coupling reaction of 5-bromo-2-methylpyridin-3-amine directly or via N-[5-bromo-2-methylpyridine-3-yl]acetamide with several arylboronic acids produced these novel pyridine derivatives.
  • Results: The pyridine derivatives were synthesized in moderate to good yield.

• Host–guest complexation in the β-glycyrrhizic acid–2,8-dimethyl-5-[2´-(6″-methylpyridin-3″-yl)ethyl]-2,3,4,5-tetra-hydro-1H-pyrido[4,3-b]indole system

  • Application: The study investigates the interaction in the β-glycyrrhizic acid (GA)–2,8-dimethyl-5-[2´-(6″-methylpyridin-3″-yl)ethyl]-2,3,4,5-tetra-hydro-1H-pyrido[4,3-b]indole (Dim) system.
  • Method: Electronic, IR, and NMR spectroscopy methods were used to study the interaction in an alcoholic medium.
  • Results: The results of the study were not specified in the search results.

Safety And Hazards

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Future Directions

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Synthesis routes and methods I

Procedure details

35.8 g (0.52 mol) of sodium methylate and 200 ml of toluene were put in a 750-ml sulfonation flask. The reaction mixture was heated to reflux temperature. A mixture of 55.7 g (0.33 mol) of 6-methyl nicotinic acid ethyl ester (produced according to Swiss Pat. No. 654 577) and 60.3 g (0.68 mol) of ethyl acetate was added drop by drop to the stirred suspension over 7 hour period. The suspension was stirred at reflux temperature for 22 hours and then cooled to 20° C. 200 ml of water and 25 ml of concentrated hydrochloric acid were added and the phases were separated. The water phase was extracted with toluene and the combined organic phases were evaporated. Then the evaporation residue was distilled under vacuum. 25.9 g of 6-methyl nicotinoyl acetic acid ethyl ester, having a boiling point of 112°-130° C./0.2-0.4 mbar and a content according to HPLC of 89.7 percent, was obtained (yield 33.6 percent, in relation to the 6-methyl nicotinic acid ethyl ester).

Synthesis routes and methods II

Procedure details